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Compound of Interest

Compound Name: 2-Chloro-2-methyl-3-nitrosobutane

Cat. No.: B8707400 Get Quote

Application Notes and Protocols: 2-Chloro-2-
methyl-3-nitrosobutane
A comprehensive search for "2-Chloro-2-methyl-3-nitrosobutane" did not yield specific

experimental protocols, optimal concentration data, or established applications for this

particular compound. The scientific literature and chemical databases reviewed do not contain

sufficient information to generate detailed application notes or protocols as requested.

The search did, however, provide information on structurally related compounds, which may

offer some context for potential research areas but are not substitutes for data on the specified

molecule. These related compounds include:

2-Chloro-2-methylpropane (tert-Butyl Chloride): This is a well-known alkylating agent used in

various organic syntheses, including the introduction of a tert-butyl group into molecules.[1]

[2] It plays a role in polymer chemistry and as an intermediate in the production of other

chemicals.[1] Its reactivity is primarily centered around nucleophilic substitution reactions.[2]

[3]

2-Methyl-2-nitrosopropane (MNP, tert-nitrosobutane): This compound is widely used as a

spin trap in electron spin resonance (ESR) spectroscopy.[4] Its function is to capture short-

lived free radicals to form more stable nitroxide radicals that can be detected and

characterized.[4] This is particularly useful for studying radical reaction mechanisms in

chemistry and biology.[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b8707400?utm_src=pdf-interest
https://www.benchchem.com/product/b8707400?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/role-of-2-chloro-2-methylpropane-in-material-science-bg
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3372184.htm
https://www.nbinno.com/article/other-organic-chemicals/role-of-2-chloro-2-methylpropane-in-material-science-bg
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3372184.htm
https://www.rsc.org/suppdata/d0/rp/d0rp00020e/d0rp00020e1.pdf
https://en.wikipedia.org/wiki/2-Methyl-2-nitrosopropane
https://en.wikipedia.org/wiki/2-Methyl-2-nitrosopropane
https://en.wikipedia.org/wiki/2-Methyl-2-nitrosopropane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8707400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Other Chloroalkyl Nitrosamines and Related Structures: Research on various chloroalkyl

nitrosamines has been conducted, often focusing on their chemical synthesis, properties,

and biological activities, such as mutagenicity and DNA cross-linking.[5] Additionally,

compounds like 3-chloro-2-methylpropene have been studied for their toxicological and

carcinogenic properties.[6][7]

Conclusion:

Without any available data for "2-Chloro-2-methyl-3-nitrosobutane," it is not possible to

provide the requested detailed application notes, experimental protocols, quantitative data

tables, or signaling pathway diagrams. Researchers interested in this specific compound would

likely need to engage in foundational research to determine its properties, reactivity, and

potential applications before standardized protocols can be developed. This would involve

initial synthesis and characterization, followed by exploratory studies to understand its chemical

and biological behavior. At present, no such information appears to be publicly accessible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8707400#optimal-concentration-of-2-chloro-2-methyl-
3-nitrosobutane-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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